1-(Methylamino)-1-phenylpentan-2-one;hydrochloride
Overview
Description
1-(Methylamino)-1-phenylpentan-2-one;hydrochloride, also known as MAPP-HCl, is an important chemical compound used in scientific research. It is a versatile compound that has been used to study a variety of biochemical, physiological, and pharmacological processes.
Scientific Research Applications
Spectroscopic Characterization
- The substance has been characterized using mass spectrometric, nuclear magnetic resonance spectroscopic, and infrared spectroscopic data, as observed in a study focusing on designer drugs like pentedrone and pentylone (Westphal et al., 2012).
Analytical Identification
- Analytical methods have been developed for the identification of various cathinones, including 1-(Methylamino)-1-phenylpentan-2-one hydrochloride, using combinations of GC-MS, IR, NMR, and electronic absorption spectroscopy (Nycz et al., 2016).
Photochemical Studies
- Investigations into the temperature-dependent solvent effects on the photochemistry of 1-phenylpentan-1-ones have provided insights into the photoreactivity of similar compounds (Klán & Literák, 1999).
Chemical Synthesis and Reactions
Research has been conducted on the synthesis and reactions of related β-iminoamines and their salts, which can offer valuable information for the manipulation of 1-(Methylamino)-1-phenylpentan-2-one hydrochloride in various chemical processes (Brownstein, Gabe & Prasad, 1983).
Studies on the Lewis acid-catalyzed hydrosilylation of ketones, including derivatives of pentan-1-ones, provide insights into selective synthesis methods that could be applicable to 1-(Methylamino)-1-phenylpentan-2-one hydrochloride (Asao et al., 2002).
Structural Analysis
- X-ray powder diffraction has been used for structural analysis of related compounds, which is crucial for understanding the crystalline form and solid-state characteristics of 1-(Methylamino)-1-phenylpentan-2-one hydrochloride (Maixner et al., 2017).
properties
IUPAC Name |
1-(methylamino)-1-phenylpentan-2-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO.ClH/c1-3-7-11(14)12(13-2)10-8-5-4-6-9-10;/h4-6,8-9,12-13H,3,7H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GRVMWEMTEXKSKY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)C(C1=CC=CC=C1)NC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1429402-13-0 |
Source
|
| Record name | Isopentedrone hydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=1429402130 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | ISOPENTEDRONE HYDROCHLORIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/WLB4U5W9CC | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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